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Compound of Interest

Compound Name: Benzyl lactate

Cat. No.: B1666779 Get Quote

Technical Data Sheet: Benzyl Lactate
For Research, Scientific, and Drug Development Applications

This document provides core technical specifications for Benzyl lactate, intended for

researchers, scientists, and professionals in drug development.

Chemical Identity and Properties
Benzyl lactate is an ester of benzyl alcohol and lactic acid. It is identified by its unique CAS

Registry Number and is characterized by its molecular formula and weight. It's important to

note that different stereoisomers of Benzyl lactate may have distinct CAS numbers.

Data Summary

The following table summarizes the key quantitative data for Benzyl lactate.
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Identifier Value Source

Molecular Formula C₁₀H₁₂O₃ [1][2]

Molecular Weight 180.20 g/mol [3][4]

CAS Number (Racemate) 2051-96-9

CAS Number (L-isomer) 56777-24-3

Density ~1.12 g/mL at 25°C

Experimental Protocols Overview
The determination of the physicochemical properties of a compound like Benzyl lactate
involves standardized analytical methods.

Mass Spectrometry: This technique is employed to determine the molecular weight of a

substance. High-resolution mass spectrometry (HRMS) provides a highly accurate

measurement of the molecule's mass, which can be used to confirm its elemental

composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for

elucidating the molecular structure of Benzyl lactate, confirming the connectivity of atoms

and the presence of functional groups.

CAS Registry Number Assignment: The CAS number is a unique identifier assigned by the

Chemical Abstracts Service. This number is assigned to a substance when it is entered into

the CAS REGISTRY database.

Conceptual Workflow
The following diagram illustrates a generalized workflow for the characterization and analysis of

a chemical compound such as Benzyl lactate.
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Caption: Workflow for chemical characterization and documentation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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